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Compound of Interest

Compound Name:
3-Aminotetrahydrothiophene 1,1-

dioxide hydrochloride

Cat. No.: B1306192 Get Quote

These application notes provide a comprehensive guide for the safe and effective handling,

storage, and use of 3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride (CAS No:

51642-03-6). This document is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis. The protocols and recommendations herein

are grounded in established safety data and best laboratory practices to ensure scientific

integrity and user safety.

Introduction: A Key Building Block in Medicinal
Chemistry
3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride is a heterocyclic compound of

significant interest in medicinal chemistry. It serves as a crucial building block in the synthesis

of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its

structural motif is found in molecules designed to modulate biological pathways, such as non-

electrophilic antioxidant response element (ARE) activators, which are important in cellular

defense mechanisms.[1] The hydrochloride salt form enhances the compound's stability and

solubility in aqueous media, facilitating its use in a variety of experimental settings.[2]
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A thorough understanding of the compound's properties is fundamental to its safe handling and

application.

Property Value Source

Molecular Formula C₄H₁₀ClNO₂S [3][4]

Molecular Weight 171.65 g/mol [3][4]

Appearance White to off-white solid [5]

Melting Point 208-209 °C [6]

Boiling Point 334.9ºC at 760mmHg

Density 1.314g/cm³

Storage Temperature 2-8°C, under inert gas [7][8]

Hazard Identification and Safety Precautions
3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride is classified as a hazardous

substance. Adherence to the following safety protocols is mandatory.

GHS Hazard Statements:

H302: Harmful if swallowed.[3][9]

H315: Causes skin irritation.[3][4][9]

H319: Causes serious eye irritation.[3][4][9]

H335: May cause respiratory irritation.[3][4][9]

Precautionary Measures:
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Precaution Category Statement Source

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P264: Wash skin

thoroughly after handling.

P270: Do not eat, drink or

smoke when using this

product. P280: Wear protective

gloves/ eye protection/ face

protection.

[4][9]

Response

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P302 + P352:

IF ON SKIN: Wash with plenty

of soap and water. P305 +

P351 + P338: IF IN EYES:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[9]

Storage

P403 + P233: Store in a well-

ventilated place. Keep

container tightly closed. P405:

Store locked up.

[9]

Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant.

[9]

Experimental Protocols
General Handling and Storage Workflow
The following diagram outlines the critical steps for handling and storing 3-

Aminotrahydrothiophene 1,1-dioxide hydrochloride from receipt to disposal.
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Receiving and Initial Storage

Safe Handling and Use

Post-Use and Long-Term Storage Waste Disposal

Receive Compound

Inspect Container for Damage

Log into Inventory

Store at 2-8°C in a Dry, Well-Ventilated Area

Don Appropriate PPE (Gloves, Goggles, Lab Coat)

Retrieve for Use

Work in a Certified Chemical Fume Hood

Weigh Required Amount

Prepare Solution (See Protocol 4.2)

Tightly Seal Container

After Use

Collect Waste in a Labeled, Sealed Container

Generate Waste

Backfill with Inert Gas (e.g., Argon)

Return to 2-8°C Storage

Dispose According to Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for handling 3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride.
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Protocol for the Preparation of a 10 mM Aqueous
Solution
This protocol provides a general method for preparing a 10 mM stock solution. Adjustments

may be necessary depending on the required final concentration and solvent.

Materials:

3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride

High-purity water (e.g., Milli-Q or equivalent)

Calibrated analytical balance

Appropriate volumetric flask with stopper

Spatula

Weighing paper or boat

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Procedure:

Pre-calculation: Determine the mass of 3-Aminotetrahydrothiophene 1,1-dioxide
hydrochloride required. For a 10 mM solution in a 10 mL volumetric flask:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.010 L x 171.65 g/mol = 0.017165 g (or 17.2 mg)

Safety First: Don all required PPE. Perform all subsequent steps in a certified chemical fume

hood to avoid inhalation of the powder.[6][9]

Weighing:

Place a clean, dry weighing boat on the analytical balance and tare.
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Carefully weigh out approximately 17.2 mg of the compound using a clean spatula.

Record the exact mass.

Dissolution:

Carefully transfer the weighed solid into the 10 mL volumetric flask.

Add approximately 5-7 mL of high-purity water to the flask.

Stopper the flask and gently swirl to dissolve the solid. Sonication may be used cautiously

if dissolution is slow.

Final Volume Adjustment:

Once the solid is completely dissolved, add high-purity water dropwise until the bottom of

the meniscus reaches the calibration mark on the neck of the volumetric flask.

Stopper the flask and invert it several times (10-15 times) to ensure the solution is

homogeneous.

Storage of the Solution:

Transfer the solution to a clearly labeled, sealed container. The label should include the

compound name, concentration, solvent, date of preparation, and your initials.

For short-term storage, it is recommended to keep the solution at 2-8°C. For long-term

storage, consider aliquoting and freezing at -20°C or below to minimize degradation,

though stability studies for specific solutions should be performed.

Incompatibilities and Stability
To maintain the integrity of the compound, avoid contact with the following:

Strong oxidizing agents: May lead to vigorous, exothermic reactions.

Strong bases: Can deprotonate the amine hydrochloride, potentially leading to the free base

which may have different stability and solubility characteristics.[6]
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Hazardous decomposition products under fire conditions include nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO2), sulfur oxides, and hydrogen chloride gas.[6]

Conclusion
3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride is a valuable reagent in chemical

research and drug development. Its effective use is contingent upon strict adherence to safety

protocols due to its hazardous nature. Proper storage in a cool, dry, and inert environment is

critical to ensure its long-term stability and purity. The protocols provided in this document

serve as a foundation for its safe handling and application in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1306192#handling-and-storage-of-3-
aminotetrahydrothiophene-1-1-dioxide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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